
The Versatility of 9-Anthraceneethanol in
Modern Organic Synthesis: Application Notes

and Protocols

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 9-Anthraceneethanol

Cat. No.: B1580732 Get Quote

Introduction: Unlocking the Potential of a
Fluorophoric Building Block
In the landscape of organic synthesis, the strategic selection of precursors is paramount to the

successful construction of complex molecular architectures. 9-Anthraceneethanol, a hydroxyl-

functionalized derivative of the fluorescent polycyclic aromatic hydrocarbon anthracene, has

emerged as a valuable and versatile building block. Its rigid, planar anthracene core imparts

unique photophysical properties, while the terminal hydroxyl group serves as a reactive handle

for a diverse array of chemical transformations.

This comprehensive guide provides researchers, scientists, and drug development

professionals with an in-depth exploration of 9-Anthraceneethanol's applications as a

precursor in organic synthesis. We will delve into its preparation and detail field-proven

protocols for its use in creating advanced materials, fluorescent probes, and potential

therapeutic agents. The causality behind experimental choices is emphasized to empower

researchers to not only follow procedures but also to innovate upon them.

Core Properties of 9-Anthraceneethanol
A thorough understanding of the physicochemical properties of a precursor is fundamental to

its effective utilization in synthesis.
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Property Value Reference(s)

IUPAC Name 2-(Anthracen-9-yl)ethanol [1]

CAS Number 54060-73-0 [1]

Molecular Formula C₁₆H₁₄O [1]

Molecular Weight 222.28 g/mol [1]

Appearance Typically a solid

Solubility

Soluble in many organic

solvents such as DMSO,

ethanol, DMF, and chloroform.

[2]

Fluorescence

Exhibits fluorescence

characteristic of the

anthracene core, with

excitation and emission

maxima being solvent-

dependent.

[3][4]

Synthetic Pathways to 9-Anthraceneethanol
While commercially available, understanding the synthesis of 9-Anthraceneethanol provides

valuable context for its purity and potential side products. A common and efficient route

involves the reduction of an anthracene-9-acetic acid derivative.

Protocol 1: Synthesis via Reduction of 9-
Anthraceneacetic Acid
This protocol outlines a two-step process starting from the commercially available 9-

anthraldehyde.

Workflow for the Synthesis of 9-Anthraceneethanol
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9-Anthraldehyde

Oxidation
(e.g., Sodium Chlorite)

Step 1

9-Anthracenecarboxylic Acid

Esterification
(e.g., Ethanol, Acid Catalyst)

Step 2

Ethyl 9-anthracenoate

Reduction
(e.g., LiAlH₄ in THF)

Step 3

9-Anthraceneethanol
 

9-Anthraceneethanol

Esterification
(e.g., DCC/DMAP)
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HPLC with Fluorescence Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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